Cas no 1783572-63-3 (1-(5-(Difluoromethyl)thiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-(Difluoromethyl)thiophen-2-yl)ethan-1-one
• CAS No: 1783572-63-3
• MF: C₇H₆F₂OS
• MW: 176.183747768402
• CID: 6933322
• PubChem ID: 84655519
• Update Time: 2025-05-08

1-(5-(Difluoromethyl)thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(difluoromethyl)thiophen-2-yl]ethan-1-one
• FEUGMEBARNUUMQ-UHFFFAOYSA-N
• 1-(5-Difluoromethylthiophene-2-yl)ethanone
• AKOS024057305
• 1783572-63-3
• 1-(5-(Difluoromethyl)thiophen-2-yl)ethan-1-one

• Inchi： 1S/C7H6F2OS/c1-4(10)5-2-3-6(11-5)7(8)9/h2-3,7H,1H3
• InChI Key： FEUGMEBARNUUMQ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(F)F

Computed Properties

• Exact Mass: 176.01074231Da
• Monoisotopic Mass: 176.01074231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3Ų